(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: (3R)-3-(4-methylphenyl)-3-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C18H19NO4/c1-13-7-9-15(10-8-13)16(11-17(20)21)19-18(22)23-12-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)/t16-/m1/s1
• InChI Key: WBZAYRKYQNSAIP-MRXNPFEDSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H](CC(=O)O)NC(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)O)NC(=O)OCC2=CC=CC=C2

Description

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid is a chiral β-amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group, a 4-methylphenyl substituent, and a propanoic acid backbone. The (3R) stereochemistry denotes the R-configuration at the third carbon, which is critical for its biological interactions and physicochemical properties. This compound is commercially available (e.g., Santa Cruz Biotechnology, Catalog #sc-312170) in quantities up to 1 g . Its structure combines aromatic (4-methylphenyl) and polar (carboxylic acid) moieties, balancing lipophilicity and solubility, making it a versatile intermediate in peptide synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Protection of the amino group: The amino group is protected using a benzyloxycarbonyl (Cbz) group to prevent unwanted reactions during subsequent steps.

Formation of the propanoic acid backbone: The protected amino acid is then coupled with a 4-methylphenyl group through a series of reactions, including esterification and reduction.

Deprotection: The final step involves the removal of the Cbz protecting group to yield the desired compound.

Industrial Production Methods

Industrial production of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Additionally, industrial processes may incorporate advanced techniques like continuous flow chemistry to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid has numerous applications in scientific research:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It serves as a probe for investigating biological pathways and interactions.

Medicine: The compound is explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid exerts its effects involves interactions with specific molecular targets and pathways. For instance, the compound may bind to enzymes or receptors, modulating their activity and influencing biochemical processes. The exact mechanism depends on the context of its application, such as its role in drug development or as a biochemical probe.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Substituent/Modification	Protecting Group	Molecular Formula	Key Properties/Applications	Source
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid	4-methylphenyl	Cbz	C₁₈H₁₉NO₄⁺	Peptide synthesis, intermediate studies
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid	Cyclopropyl	Cbz	C₁₄H₁₇NO₄	Enhanced steric hindrance, metabolic stability
(2R)-2-{[(benzyloxy)carbonyl]amino}-3-(3-carbamoylphenyl)propanoic acid	3-carbamoylphenyl, amino group at C2	Cbz	C₁₈H₁₈N₂O₅	Altered stereochemistry impacts receptor binding
(3R)-3-(4-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	4-chlorophenyl, Fmoc-protected	Fmoc	C₂₄H₂₀ClNO₄	Base-labile protection, increased electronegativity
3-((4-hydroxyphenyl)amino)propanoic acid derivatives	4-hydroxyphenyl, no Cbz group	None	Varies (e.g., C₉H₁₁NO₃)	Antimicrobial, anticancer activities

⁺ Molecular formula inferred from structural similarity; exact mass may vary.

Key Comparisons:

Substituent Effects: The 4-methylphenyl group in the target compound enhances lipophilicity compared to the cyclopropyl group in , which may reduce solubility but improve membrane permeability.

Protecting Groups: Cbz (target compound) is stable under basic conditions but cleaved via hydrogenolysis, whereas Fmoc () is base-labile, enabling orthogonal protection strategies in peptide synthesis.

Stereochemistry: The (2R) configuration in shifts the amino group to the second carbon, altering hydrogen-bonding patterns and biological target interactions compared to the (3R) configuration.

Biological Activity: Derivatives lacking the Cbz group, such as 3-((4-hydroxyphenyl)amino)propanoic acid (), exhibit antimicrobial and anticancer properties, suggesting that deprotection or hydroxyl group introduction modulates bioactivity.

Biological Activity

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid, commonly referred to as a benzyloxycarbonyl derivative of an amino acid, has garnered attention in biochemical research due to its potential biological activities. This article explores its synthesis, biological mechanisms, and relevant case studies that highlight its significance in various fields such as medicinal chemistry and pharmacology.

Chemical Structure and Properties

• Molecular Formula : C₁₈H₁₉NO₄
• Molecular Weight : 305.35 g/mol
• Melting Point : 163-165 °C
• IUPAC Name : (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid

The compound features a benzyloxycarbonyl group that acts as a protective group for the amino functionality, which is crucial for its biological activity.

Synthesis

The synthesis of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid typically involves the following steps:

• Protection of the Amino Group : The amino group is protected using benzyloxycarbonyl chloride.
• Formation of the Propanoic Acid Chain : The protected amino compound undergoes reactions to form the propanoic acid chain.
• Deprotection : The final step involves removing the benzyloxycarbonyl group to yield the active compound.

The biological activity of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The presence of the benzyloxycarbonyl group allows for selective interactions, potentially leading to enzyme inhibition or modulation of metabolic pathways.

In Vitro Studies

Research has indicated that this compound exhibits several biological activities:

• Enzyme Inhibition : Studies have shown that derivatives similar to this compound can inhibit enzymes such as dihydrofolate reductase and various kinases, which are critical in cancer therapy .
• Antioxidant Properties : Some derivatives demonstrate significant antioxidant activities, protecting cells from oxidative stress .

Case Studies

• Cancer Therapy : A study evaluated the efficacy of similar compounds in inhibiting RET kinase activity, showing promising results for potential use in cancer treatment.
• Neuroprotective Effects : Compounds structurally related to (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid have been investigated for their neuroprotective properties against neurodegenerative diseases by modulating neurotransmitter levels .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Weight	Key Biological Activity
(3S)-4-Methyl-3-(phenylmethoxycarbonylamino)hexanoic acid	279.33 g/mol	Enzyme inhibition
4-Chloro-benzamide derivatives	Varies	RET kinase inhibition

This table highlights how (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid compares with other compounds in terms of molecular weight and biological activity.